TFPI hydrochloride TFPI hydrochloride EPIT is a selective, competitive inhibitor of nNOS having a Ki of 0.32 µM for the purified human enzyme. EPIT exhibits 115-fold and 29-fold selectivity for nNOS compared to iNOS and eNOS, respectively. It exhibits reduced inhibitory potency in whole-cell assays, possibly due to reduced intracellular uptake.

Brand Name: Vulcanchem
CAS No.: 163490-78-6
VCID: VC20755768
InChI: InChI=1S/C10H11F3N2S.ClH/c1-2-16-9(14)15-8-5-3-7(4-6-8)10(11,12)13;/h3-6H,2H2,1H3,(H2,14,15);1H
SMILES: CCSC(=NC1=CC=C(C=C1)C(F)(F)F)N.Cl
Molecular Formula: C10H12ClF3N2S
Molecular Weight: 284.73 g/mol

TFPI hydrochloride

CAS No.: 163490-78-6

Cat. No.: VC20755768

Molecular Formula: C10H12ClF3N2S

Molecular Weight: 284.73 g/mol

* For research use only. Not for human or veterinary use.

TFPI hydrochloride - 163490-78-6

CAS No. 163490-78-6
Molecular Formula C10H12ClF3N2S
Molecular Weight 284.73 g/mol
IUPAC Name ethyl N'-[4-(trifluoromethyl)phenyl]carbamimidothioate;hydrochloride
Standard InChI InChI=1S/C10H11F3N2S.ClH/c1-2-16-9(14)15-8-5-3-7(4-6-8)10(11,12)13;/h3-6H,2H2,1H3,(H2,14,15);1H
Standard InChI Key UVJQIYZYQQKIAC-UHFFFAOYSA-N
SMILES CCSC(=NC1=CC=C(C=C1)C(F)(F)F)N.Cl
Canonical SMILES CCSC(=NC1=CC=C(C=C1)C(F)(F)F)N.Cl
Appearance Assay:≥98%A crystalline solid

Biological Functions of TFPI

TFPI's primary biological function is to regulate blood coagulation by inhibiting the extrinsic pathway. It acts as a feedback inhibitor, requiring the presence of FXa to effectively inhibit the tissue factor pathway . Additionally, TFPI has been implicated in other biological processes, such as erythropoiesis, where it influences heme biosynthesis .

Research Findings on TFPI

Recent studies have highlighted TFPI's role in erythropoiesis, demonstrating its importance in controlling heme production in erythroblasts . In clinical settings, TFPI levels are monitored to assess coagulation status and risk of thrombotic events. For instance, alterations in TFPI levels have been observed in hyperlipidemic patients, which can affect coagulation pathways .

Study FocusKey Findings
ErythropoiesisTFPI influences heme biosynthesis in erythroblasts .
HyperlipidemiaAltered TFPI levels in hyperlipidemic patients affect coagulation .

Potential Applications of TFPI Derivatives

While specific applications of TFPI hydrochloride are not well-documented, derivatives of TFPI could potentially be used in anticoagulant therapies or in research related to erythropoiesis and coagulation disorders. The development of TFPI-based compounds might offer new avenues for managing thrombotic conditions.

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